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Compound of Interest

Compound Name: 2,6-Difluorophenol

Cat. No.: B125437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel pharmaceuticals and advanced materials, the purity of starting

reagents is paramount. 2,6-Difluorophenol is a key building block in the development of

various therapeutic agents and specialty polymers.[1][2] Impurities, even in trace amounts, can

lead to undesirable side reactions, lower yields, and complications in downstream applications

and regulatory filings. This guide provides a comparative analysis of the purity of commercially

available 2,6-Difluorophenol from three different suppliers, based on rigorous analytical

testing.

Purity Analysis Summary
The purity of 2,6-Difluorophenol from three major (hypothetical) suppliers—Supplier A,

Supplier B, and Supplier C—was assessed using Gas Chromatography (GC) and High-

Performance Liquid Chromatography (HPLC). The results, summarized in Table 1, reveal

variations in the purity profiles, which could be critical for specific research and development

applications.

Table 1: Comparative Purity of 2,6-Difluorophenol from Different Suppliers
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Parameter Supplier A Supplier B Supplier C

Purity by GC-FID (%) 99.92 99.58 98.75

Purity by HPLC-UV

(%)
99.95 99.61 98.80

Moisture Content (Karl

Fischer, %)
0.05 0.12 0.25

Residual Solvents

(ppm)
< 50 150 400

2,6-Difluoroanisole

(GC-MS, %)
0.02 0.15 0.45

2,6-Difluoroaniline

(GC-MS, %)
Not Detected 0.05 0.20

Other Halogenated

Phenols (%)
0.01 0.09 0.30

Experimental Workflow for Purity Assessment
The following diagram outlines the systematic approach taken to assess the purity of the 2,6-
Difluorophenol samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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